Cas no 13544-79-1 (Butanoic acid, 2-hydroxy-, butyl ester)

Butanoic acid, 2-hydroxy-, butyl ester structure
13544-79-1 structure
Product Name:Butanoic acid, 2-hydroxy-, butyl ester
CAS No:13544-79-1
MF:C8H16O3
MW:160.210843086243
CID:1243803
Update Time:2024-08-05

Butanoic acid, 2-hydroxy-, butyl ester Chemical and Physical Properties

Names and Identifiers

    • Butanoic acid, 2-hydroxy-, butyl ester
    • Inchi: 1S/C8H16O3/c1-3-5-6-11-8(10)7(9)4-2/h7,9H,3-6H2,1-2H3
    • InChI Key: YFFBWGUXPFAXRS-UHFFFAOYSA-N
    • SMILES: C(OCCCC)(=O)C(O)CC

Computed Properties

  • Exact Mass: 160.10998

Experimental Properties

  • Density: 0.957 g/cm3(Temp: 21 °C)
  • Boiling Point: 84-87 °C(Press: 9 Torr)
  • PSA: 46.53
  • pka: 13.06±0.20(Predicted)
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